Cas no 6943-38-0 (1,2,3-Oxadiazolium,5-hydroxy-3-[(4-methylphenyl)methyl]-, inner salt)

• Product Name: 1,2,3-Oxadiazolium,5-hydroxy-3-[(4-methylphenyl)methyl]-, inner salt
• CAS No: 6943-38-0
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 520311
• PubChem ID: 20342749
• Update Time: 2025-04-19

1,2,3-Oxadiazolium,5-hydroxy-3-[(4-methylphenyl)methyl]-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Oxadiazolium,5-hydroxy-3-[(4-methylphenyl)methyl]-, inner salt
• 3-[(4-methylphenyl)methyl]oxadiazol-3-ium-5-olate
• 3-(4-Methyl-benzyl)-sydnon
• 3-(4-methyl-benzyl)-sydnone
• 3-< 4-Methyl-benzyl> -sydnon
• N-p-Methylbenzyl-sydnon
• NSC53409
• 3-[(4-Methylphenyl)methyl]-1,2,3-oxadiazol-3-ium-5-olate
• NSC-53409
• 6943-38-0
• SCHEMBL11426375
• DTXSID10605722

• Inchi： 1S/C10H10N2O2/c1-8-2-4-9(5-3-8)6-12-7-10(13)14-11-12/h2-5,7H,6H2,1H3
• InChI Key： HAWRTEWAPNDVMN-UHFFFAOYSA-N
• SMILES： O1C(=C[N+](CC2C=CC(C)=CC=2)=N1)[O-]

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53A^2
• XLogP3: 3.1

Experimental Properties

• PSA: 52.97
• LogP: 1.46260